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Compound of Interest

Compound Name: Daclatasvir-d6

Cat. No.: B15567006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and key experimental considerations for Daclatasvir-d6. The information is

intended to support researchers, scientists, and drug development professionals in the safe

and effective use of this compound in a laboratory setting.

Chemical and Physical Properties
Daclatasvir-d6 is a deuterated form of Daclatasvir, a potent inhibitor of the hepatitis C virus

(HCV) non-structural protein 5A (NS5A). The deuteration makes it a suitable internal standard

for mass spectrometry-based quantification of Daclatasvir.
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Property Value

Chemical Name

N,N′-[[1,1′-biphenyl]-4,4′-diylbis[1H-imidazole-

5,2-diyl-(2S)-2,1-pyrrolidinediyl[(1S)-1-(1-

methylethyl)-2-oxo-2,1-ethanediyl]]]bis-carbamic

acid, C,C′-di(methyl-d3) ester[1]

CAS Number 1801709-41-0[1]

Molecular Formula C₄₀H₄₄D₆N₈O₆

Molecular Weight 744.9 g/mol

Appearance A solid[2]

Solubility Soluble in DMSO and Methanol[2]

Storage Temperature -20°C[2]

Stability ≥ 4 years at -20°C[2]

Safety Data
The following table summarizes the key safety information for Daclatasvir-d6, based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Class GHS Classification

Acute Toxicity (Oral) Category 4 - H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Not classified as an irritant[1]

Eye Damage/Irritation Not classified as an irritant[1]

Sensitization No sensitizing effects known[1]

Carcinogenicity Not listed by IARC, NTP, or OSHA[1]

Note: Specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%) are not available in the provided safety data sheets. The GHS

classification "Harmful if swallowed" indicates a moderate acute oral toxicity.
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Handling Precautions
Strict adherence to the following handling precautions is essential to ensure the safety of

laboratory personnel.

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate safety glasses with side shields.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Gloves should be

inspected before use and disposed of properly after handling.

Body Protection: Wear a laboratory coat.

Respiratory Protection: Not required for normal handling of small quantities. If dust is

generated, use a NIOSH-approved respirator.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

General Hygiene Practices
Wash hands thoroughly after handling and before breaks.

Do not eat, drink, or smoke in the laboratory.

Avoid breathing dust, fumes, or vapors.[1]

Avoid prolonged or repeated exposure.[1]

Storage
Store in a tightly sealed container at -20°C.[2]

Keep away from sources of ignition.[1]

Spills and Disposal
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Spills: In case of a spill, wear appropriate PPE. Mechanically pick up the solid material and

place it in a suitable container for disposal. Avoid generating dust.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

First Aid Measures
Exposure Route First Aid Procedure

Ingestion
If swallowed, immediately call a poison control

center or doctor.[1]

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact Wash off with soap and plenty of water.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

Experimental Protocols
Preparation of a Standard Solution
This protocol describes the preparation of a 1 mg/mL stock solution of Daclatasvir-d6, which

can be further diluted to create working standards for analytical purposes such as LC-MS.

Materials:

Daclatasvir-d6 solid

Dimethyl sulfoxide (DMSO) or Methanol, analytical grade

Calibrated analytical balance

Volumetric flask (e.g., 1 mL or 5 mL)

Pipettes

Procedure:
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Weighing: Accurately weigh a precise amount of Daclatasvir-d6 (e.g., 1 mg) using a

calibrated analytical balance.

Dissolution: Transfer the weighed solid into a clean volumetric flask.

Solvent Addition: Add a small amount of the chosen solvent (DMSO or Methanol) to the flask

to dissolve the solid completely.

Volume Adjustment: Once the solid is fully dissolved, add the solvent to the flask up to the

calibration mark.

Mixing: Cap the flask and invert it several times to ensure a homogeneous solution.

Storage: Store the prepared stock solution in a tightly sealed vial at -20°C, protected from

light.

Mechanism of Action and Experimental Workflow
The following diagrams illustrate the mechanism of action of Daclatasvir and a general

workflow for its safe handling in a laboratory setting.
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Caption: Mechanism of action of Daclatasvir.
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Caption: Safe handling workflow for Daclatasvir-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15567006#daclatasvir-d6-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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